Cas no 73806-54-9 ((1S,2R)-2-ethyl-1-(2-methylphenyl)cyclohexanol)

• Product Name: (1S,2R)-2-ethyl-1-(2-methylphenyl)cyclohexanol
• CAS No: 73806-54-9
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 1764347
• PubChem ID: 3056590
• Update Time: 2025-04-21

(1S,2R)-2-ethyl-1-(2-methylphenyl)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-2-ethyl-1-(2-methylphenyl)cyclohexanol
• (1S,2R)-2-ethyl-1-(2-methylphenyl)cyclohexan-1-ol
• 73806-54-9
• DTXSID00224229
• trans-2-Ethyl-1-(o-tolyl)cyclohexanol
• BRN 2453360
• Cyclohexanol, 2-ethyl-1-(o-tolyl)-, (E)-

• Inchi： 1S/C15H22O/c1-3-13-9-6-7-11-15(13,16)14-10-5-4-8-12(14)2/h4-5,8,10,13,16H,3,6-7,9,11H2,1-2H3/t13-,15+/m1/s1
• InChI Key： CXQQBRROPGFIBH-HIFRSBDPSA-N
• SMILES： O[C@@]1(C2C=CC=CC=2C)CCCC[C@H]1CC

Computed Properties

• Exact Mass: 218.167
• Monoisotopic Mass: 218.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.992
• Boiling Point: 334.7°C at 760 mmHg
• Flash Point: 135.3°C
• Refractive Index: 1.528